![molecular formula C12H8BrN5O2S2 B270008 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide](/img/structure/B270008.png)
2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide
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Overview
Description
2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of oxadiazole derivatives, which have been studied for their various biological activities such as anti-inflammatory, antimicrobial, and anticancer properties.
Mechanism of Action
The mechanism of action of 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it has been proposed that the compound exerts its biological activity by inhibiting various signaling pathways involved in cell proliferation and survival. It has also been suggested that the compound may interact with DNA and induce DNA damage, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been reported to inhibit the activity of various enzymes such as topoisomerase II, which is involved in DNA replication and repair. The compound has also been shown to induce oxidative stress and activate the MAPK signaling pathway, which is involved in cell survival and proliferation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its potential therapeutic applications in various fields such as cancer research. However, there are also limitations to its use. The compound has low solubility in water, which may affect its bioavailability and efficacy. It also has potential toxicity, which needs to be carefully evaluated in preclinical studies.
Future Directions
There are many future directions for the research of 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide. One of the areas of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is to investigate the mechanism of action in more detail to better understand its biological activity. Furthermore, studies can be conducted to evaluate the potential therapeutic applications of the compound in other fields such as anti-inflammatory and antimicrobial research. Lastly, more preclinical studies are needed to evaluate the safety and toxicity of the compound before it can be considered for clinical trials.
Conclusion:
In conclusion, this compound is a promising compound that has potential therapeutic applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its use in clinical applications.
Synthesis Methods
The synthesis of 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide has been reported in the literature. One of the methods involves the reaction of 2-mercapto-5-(2-bromophenyl)-1,3,4-oxadiazole with 2-amino-1,3,4-thiadiazole in the presence of acetic anhydride. The reaction mixture is then refluxed for several hours to yield the desired product. The purity and yield of the product can be improved by recrystallization using a suitable solvent.
Scientific Research Applications
2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3,4-thiadiazol-2-yl)acetamide has been studied for its potential therapeutic applications in various scientific research fields. One of the major areas of research is its anticancer activity. Studies have shown that this compound has cytotoxic effects on various cancer cell lines such as breast cancer, lung cancer, and colon cancer. It has been suggested that the mechanism of action involves the inhibition of cell proliferation and induction of apoptosis.
properties
Molecular Formula |
C12H8BrN5O2S2 |
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Molecular Weight |
398.3 g/mol |
IUPAC Name |
2-[[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide |
InChI |
InChI=1S/C12H8BrN5O2S2/c13-8-4-2-1-3-7(8)10-16-18-12(20-10)21-5-9(19)15-11-17-14-6-22-11/h1-4,6H,5H2,(H,15,17,19) |
InChI Key |
FNSHTPZUCUXSCD-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C2=NN=C(O2)SCC(=O)NC3=NN=CS3)Br |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN=C(O2)SCC(=O)NC3=NN=CS3)Br |
Origin of Product |
United States |
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